Cas no 1000340-82-8 (3-Iodo-1H-indazol-7-amine)

• Product Name: 3-Iodo-1H-indazol-7-amine
• CAS No: 1000340-82-8
• MF: C₇H₆IN₃
• MW: 259.047112941742
• MDL: MFCD09027047
• CID: 840466
• PubChem ID: 24729311
• Update Time: 2025-05-24

3-Iodo-1H-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indazol-7-amine
• 3-iodo-2H-indazol-7-amine
• 7-Amino-3-iodo (1H)indazole
• 3-iodanyl-2H-indazol-7-amine
• 7-AMINO-3-IODO-1H-INDAZOLE
• A800011
• AK141066
• PB20314
• 7-Amino-3-iodo-1H-indazol...
• AKOS022173191
• MFCD09027047
• DB-229605
• CS-0051327
• EN300-2941927
• 1000340-82-8
• SY321043
• AS-33765
• 7-Amino-3-iodoindazole
• DTXSID00646689
• 1H-Indazol-7-amine, 3-iodo-

• MDL： MFCD09027047
• Inchi： 1S/C7H6IN3/c8-7-4-2-1-3-5(9)6(4)10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： PKVMOBFPBGHIFO-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC=C(C2=NN1)N

Computed Properties

• Exact Mass: 258.96064g/mol
• Monoisotopic Mass: 258.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Iodo-1H-indazol-7-amine

3-Iodo-1H-indazol-7-amine (CAS No. 1000340-82-8): A Comprehensive Overview of Its Properties and Applications

3-Iodo-1H-indazol-7-amine (CAS No. 1000340-82-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indazole core and iodo substitution, serves as a versatile building block for the synthesis of biologically active molecules. Its molecular structure, C7H6IN3, combines a halogenated aromatic system with an amine functional group, making it a valuable intermediate in drug discovery and development.

The growing interest in 3-Iodo-1H-indazol-7-amine is closely tied to the rising demand for heterocyclic compounds in modern therapeutics. Researchers are increasingly exploring its potential in targeting kinase inhibitors, a class of drugs pivotal in treating cancers and inflammatory diseases. The iodo group in the compound offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties. This adaptability aligns with current trends in precision medicine, where customized molecular designs are essential for addressing complex diseases.

In addition to its pharmaceutical applications, 3-Iodo-1H-indazol-7-amine is also studied for its role in material science. Its aromatic framework and halogenated properties make it a candidate for developing organic electronic materials, such as OLEDs (organic light-emitting diodes) and conductive polymers. This dual utility in both life sciences and advanced materials underscores its interdisciplinary significance.

One of the most frequently searched questions about 3-Iodo-1H-indazol-7-amine revolves around its synthesis methods. The compound is typically prepared through multi-step organic reactions, including iodination of indazole precursors and subsequent amination processes. Researchers often optimize these protocols to improve yield and purity, addressing challenges such as regioselectivity and side reactions. These synthetic strategies are critical for scaling up production while maintaining cost-efficiency—a key concern for industrial applications.

Another hot topic is the safety profile of 3-Iodo-1H-indazol-7-amine. While it is not classified as a hazardous material, proper handling protocols are recommended to minimize exposure risks. Users frequently search for MSDS (Material Safety Data Sheet) information, storage conditions, and disposal guidelines, reflecting the compound's niche but growing use in laboratories worldwide.

The compound's relevance extends to academic research, where it is employed as a model substrate for studying cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its iodo group participates efficiently in Palladium-catalyzed couplings, enabling the formation of carbon-carbon and carbon-heteroatom bonds. This reactivity is instrumental in constructing complex molecular architectures, a trend increasingly highlighted in peer-reviewed journals.

From an SEO perspective, keywords like "3-Iodo-1H-indazol-7-amine synthesis," "CAS 1000340-82-8 applications," and "indazole derivatives in drug discovery" are highly relevant. These terms capture the intent of researchers, chemists, and industry professionals seeking in-depth information. By integrating these long-tail keywords, this article aims to provide a resource that bridges technical expertise with accessible insights.

In summary, 3-Iodo-1H-indazol-7-amine (CAS No. 1000340-82-8) represents a compelling example of how small molecules can drive innovation across multiple disciplines. Its structural features, synthetic versatility, and broad applicability make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge research and development.